Cas no 1099632-59-3 (2-(CARBAMOYLMETHYL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2-(CARBAMOYLMETHYL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1099632-59-3
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 5242726
• Update Time: 2025-06-11

2-(CARBAMOYLMETHYL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(2-amino-2-oxoethyl)-
• 2-(CARBAMOYLMETHYL)BENZENE-1-SULFONYL CHLORIDE

• Inchi： 1S/C8H8ClNO3S/c9-14(12,13)7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： FHNOKHWUPYCXNF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC=C1CC(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-(CARBAMOYLMETHYL)BENZENE-1-SULFONYL CHLORIDE

Research Brief on 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride (CAS: 1099632-59-3) in Chemical Biology and Pharmaceutical Applications

2-(Carbamoylmethyl)benzene-1-sulfonyl chloride (CAS: 1099632-59-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting sulfonamide-based therapeutics. Recent studies have explored its utility in the development of enzyme inhibitors, protein modification reagents, and novel drug candidates.

In the context of medicinal chemistry, 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride has been employed as a building block for the synthesis of sulfonamide-containing compounds, which are known for their broad pharmacological activities. Sulfonamides are a well-established class of drugs with applications ranging from antibacterial agents to carbonic anhydrase inhibitors and beyond. The unique structural features of this compound, including the carbamoylmethyl group adjacent to the sulfonyl chloride moiety, provide opportunities for the design of novel derivatives with enhanced biological activity and selectivity.

Recent research has focused on the application of 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride in the development of covalent inhibitors. The sulfonyl chloride group is particularly reactive towards nucleophilic amino acid residues in proteins, such as lysine and tyrosine, making it valuable for targeted covalent modification. Studies published in 2023 have demonstrated its use in creating irreversible inhibitors for various enzymes, including those involved in inflammatory pathways and cancer progression. The ability to form stable covalent bonds with target proteins offers advantages in terms of potency and duration of action.

From a synthetic chemistry perspective, investigations into the reactivity and stability of 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride have provided valuable insights. The compound's reactivity profile has been carefully characterized under various conditions, with particular attention to its stability in different solvents and at varying temperatures. These studies are crucial for optimizing synthetic protocols when using this reagent in multi-step organic syntheses. Recent advancements in protecting group strategies have also improved the handling and storage of this sensitive compound.

In the field of chemical biology, researchers have utilized 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride as a versatile tool for protein labeling and modification. Its ability to selectively react with specific amino acid residues has enabled the development of novel probes for studying protein function and interaction networks. A 2024 study published in a leading chemical biology journal demonstrated its successful application in creating activity-based probes for certain classes of hydrolases, opening new avenues for enzyme profiling and drug discovery.

The pharmaceutical industry has shown growing interest in derivatives of 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride as potential drug candidates. Several patent applications filed in 2023-2024 describe novel compounds derived from this scaffold with promising activity against various disease targets. These include potential treatments for autoimmune disorders, infectious diseases, and certain types of cancer. The structural flexibility of this core allows for extensive modification to optimize pharmacokinetic properties while maintaining target engagement.

Looking forward, research directions for 2-(Carbamoylmethyl)benzene-1-sulfonyl chloride and its derivatives appear promising. Current investigations are exploring its use in targeted drug delivery systems, where the reactive sulfonyl chloride group could be utilized for site-specific conjugation. Additionally, there is growing interest in applying this chemistry to the development of PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. As our understanding of its reactivity and biological applications continues to expand, this compound is likely to remain an important tool in chemical biology and medicinal chemistry research.